Cas no 100677-88-1 (3-(4-Bromophenyl)-6-methylpyridazine)

3-(4-Bromophenyl)-6-methylpyridazine is a brominated pyridazine derivative with a molecular formula of C₁₁H₉BrN₂. This compound features a pyridazine core substituted with a methyl group at the 6-position and a 4-bromophenyl moiety at the 3-position, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its distinct structure enables applications in the development of heterocyclic compounds, particularly in medicinal chemistry for designing bioactive molecules. The bromine substituent enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating further functionalization. High purity and stability under standard conditions make it suitable for precise synthetic applications.
3-(4-Bromophenyl)-6-methylpyridazine structure
100677-88-1 structure
Product Name:3-(4-Bromophenyl)-6-methylpyridazine
CAS No:100677-88-1
MF:C11H9BrN2
MW:249.106561422348
CID:1096057
PubChem ID:13612448
Update Time:2025-05-28

3-(4-Bromophenyl)-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-bromophenyl)-6-methyl-Pyridazine
    • 3-(4-Bromophenyl)-6-methylpyridazine
    • AKOS027325443
    • SCHEMBL21550488
    • O10868
    • Pyridazine, 3-(4-bromophenyl)-6-methyl-
    • DS-11625
    • 100677-88-1
    • Inchi： 1S/C11H9BrN2/c1-8-2-7-11(14-13-8)9-3-5-10(12)6-4-9/h2-7H,1H3
    • InChI Key： IHDNCSZKAFXECA-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)C1=CC=C(C)N=N1

Computed Properties

  • Exact Mass: 247.99491g/mol
  • Monoisotopic Mass: 247.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 249.11g/mol
  • XLogP3: 2.6
  • Topological Polar Surface Area: 25.8Ų

3-(4-Bromophenyl)-6-methylpyridazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM247272-1g
3-(4-Bromophenyl)-6-methylpyridazine
 100677-88-1 95%
1g
 $337 2021-08-04
Chemenu
CM247272-5g
3-(4-Bromophenyl)-6-methylpyridazine
 100677-88-1 95%
5g
 $748 2021-08-04
Chemenu
CM247272-10g
3-(4-Bromophenyl)-6-methylpyridazine
 100677-88-1 95%
10g
 $1178 2021-08-04
Chemenu
CM247272-25g
3-(4-Bromophenyl)-6-methylpyridazine
 100677-88-1 95%
25g
 $2338 2021-08-04
Alichem
A029195270-10g
3-(4-Bromophenyl)-6-methylpyridazine
 100677-88-1 95%
10g
 $1688.00 2023-09-04
Alichem
A029195270-25g
3-(4-Bromophenyl)-6-methylpyridazine
 100677-88-1 95%
25g
 $3316.50 2023-09-04
Alichem
A029195270-100g
3-(4-Bromophenyl)-6-methylpyridazine
 100677-88-1 95%
100g
 $8522.40 2023-09-04
TRC
B998860-250mg
3-(4-Bromophenyl)-6-methylpyridazine
 100677-88-1
250mg
 $ 50.00 2022-06-06
TRC
B998860-500mg
3-(4-Bromophenyl)-6-methylpyridazine
 100677-88-1
500mg
 $ 65.00 2022-06-06
TRC
B998860-2.5g
3-(4-Bromophenyl)-6-methylpyridazine
 100677-88-1
2.5g
 $ 80.00 2022-06-06

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